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Professionals

Introduction
Pyridine-2-sulfonic acid is a heterocyclic organic compound that has garnered significant

interest in the field of coordination chemistry. Its structure, featuring a pyridine ring for metal

coordination and a sulfonic acid group that can also participate in binding or influence the

electronic properties of the resulting complex, makes it a versatile ligand. This document

provides an overview of its coordination chemistry, applications of its metal complexes, and

detailed protocols for its synthesis and the preparation of its coordination compounds.

Coordination Chemistry of Pyridine-2-sulfonic Acid
Pyridine-2-sulfonic acid can coordinate to metal ions in several ways, primarily through the

nitrogen atom of the pyridine ring and one or more oxygen atoms of the sulfonate group. This

allows for the formation of a variety of coordination geometries and dimensionalities, from

discrete mononuclear complexes to extended coordination polymers. The coordination mode

can be influenced by the nature of the metal ion, the reaction conditions, and the presence of

other coordinating ligands.
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Property Value Reference

CAS Number 15103-48-7 [1][2][3]

Molecular Formula C₅H₅NO₃S [1][2]

Molecular Weight 159.16 g/mol [1][2]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 210-212 °C [1]

Solubility
Soluble in water and polar

organic solvents
[1]

Applications of Pyridine-2-sulfonic Acid Metal
Complexes
Metal complexes of pyridine-2-sulfonic acid and its derivatives are finding applications in

various fields, most notably in catalysis and materials science.

Catalysis
Complexes of palladium with pyridine-sulfonate related ligands have been investigated as

catalysts in cross-coupling reactions, which are fundamental transformations in pharmaceutical

and fine chemical synthesis. While specific data for pyridine-2-sulfonic acid complexes is

limited, related pyridine-sulfinate complexes have shown promise.[4] Similarly, iron complexes

with pyridine-substituted ligands have been studied as catalysts for oxidation reactions.[5] It is

anticipated that metal complexes of pyridine-2-sulfonic acid could exhibit similar catalytic

activities.

A potential catalytic cycle for a cross-coupling reaction is illustrated below.
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Conceptual Catalytic Cycle for Cross-Coupling

Active M(0) CatalystOxidative Addition
(R-X)

R-M(II)(X)L Transmetalation
(R'-M')

R-M(II)(R')L

Reductive Elimination

Product
(R-R')
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Synthesis Workflow for Pyridine-2-sulfonic Acid
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General Workflow for Metal Complex Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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